Cas no 685902-47-0 (tert-butyl 5-cyanonaphthalen-2-ylcarbamate)

tert-butyl 5-cyanonaphthalen-2-ylcarbamate structure
685902-47-0 structure
Product Name:tert-butyl 5-cyanonaphthalen-2-ylcarbamate
CAS No:685902-47-0
MF:C16H16N2O2
MW:268.310443878174
CID:971447
PubChem ID:53432537
Update Time:2025-04-19

tert-butyl 5-cyanonaphthalen-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 5-cyanonaphthalen-2-ylcarbamate
    • TERT-BUTYL (5-CYANO-2-NAPHTHYL)CARBAMATE
    • tert-butyl N-(5-cyanonaphthalen-2-yl)carbamate
    • (5-cyanonaphthalen-2-yl)carbamic acid tert-butyl ester
    • Carbamic acid, (5-cyano-2-naphthalenyl)-, 1,1-dimethylethyl ester (9CI)
    • SCHEMBL14503720
    • 685902-47-0
    • DTXSID40700557
    • tert-Butyl (5-cyanonaphthalen-2-yl)carbamate
    • DB-266776
    • TERT-BUTYL(5-CYANO-2-NAPHTHYL)CARBAMATE
    • Inchi: 1S/C16H16N2O2/c1-16(2,3)20-15(19)18-13-7-8-14-11(9-13)5-4-6-12(14)10-17/h4-9H,1-3H3,(H,18,19)
    • InChI Key: PVTKPUIVOZEIPL-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC2C(C#N)=CC=CC=2C=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 268.12100
  • Monoisotopic Mass: 268.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 62.1Ų

Experimental Properties

  • PSA: 62.12000
  • LogP: 4.13148
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